Cas no 944900-23-6 (ethyl 2-(5-chloropyrimidin-2-yl)acetate)

• Product Name: ethyl 2-(5-chloropyrimidin-2-yl)acetate
• CAS No: 944900-23-6
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 6833795
• PubChem ID: 72211119
• Update Time: 2025-02-20

ethyl 2-(5-chloropyrimidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• AB58665
• 944900-23-6
• ETHYL 2-(5-CHLOROPYRIMIDIN-2-YL)ACETATE
• ethyl 2-(5-chloropyrimidin-2-yl)acetate

• Inchi： 1S/C8H9ClN2O2/c1-2-13-8(12)3-7-10-4-6(9)5-11-7/h4-5H,2-3H2,1H3
• InChI Key： KZMSVOIIWFCXQW-UHFFFAOYSA-N
• SMILES： ClC1C=NC(CC(=O)OCC)=NC=1

Computed Properties

• Exact Mass: 200.0352552Da
• Monoisotopic Mass: 200.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.1Ų